1. Home
  2. Product
  3. Sominone
Sominone Sominone Pubesenolide is a withanolide.
Pubesenolide is a natural product found in Physalis pubescens, Physalis peruviana, and Withania somnifera with data available.
Brand Name: Vulcanchem
CAS No.: 98569-64-3
VCID: VC0041218
InChI: InChI=1S/C28H42O5/c1-15-11-24(33-26(32)20(15)14-29)16(2)21-7-8-22-19-6-5-17-12-18(30)13-25(31)28(17,4)23(19)9-10-27(21,22)3/h5,16,18-19,21-25,29-31H,6-14H2,1-4H3/t16-,18+,19-,21+,22-,23-,24+,25-,27+,28-/m0/s1
SMILES: CC1=C(C(=O)OC(C1)C(C)C2CCC3C2(CCC4C3CC=C5C4(C(CC(C5)O)O)C)C)CO
Molecular Formula: C28H42O5
Molecular Weight: 458.639

Sominone

CAS No.: 98569-64-3

Cat. No.: VC0041218

Molecular Formula: C28H42O5

Molecular Weight: 458.639

* For research use only. Not for human or veterinary use.

Sominone - 98569-64-3

Specification

Description Pubesenolide is a withanolide.
Pubesenolide is a natural product found in Physalis pubescens, Physalis peruviana, and Withania somnifera with data available.
CAS No. 98569-64-3
Molecular Formula C28H42O5
Molecular Weight 458.639
IUPAC Name (2R)-2-[(1S)-1-[(1S,3R,8S,9S,10R,13S,14S,17R)-1,3-dihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
Standard InChI InChI=1S/C28H42O5/c1-15-11-24(33-26(32)20(15)14-29)16(2)21-7-8-22-19-6-5-17-12-18(30)13-25(31)28(17,4)23(19)9-10-27(21,22)3/h5,16,18-19,21-25,29-31H,6-14H2,1-4H3/t16-,18+,19-,21+,22-,23-,24+,25-,27+,28-/m0/s1
Standard InChI Key FYYIHVSEGVWNCF-RMDUJBCISA-N
SMILES CC1=C(C(=O)OC(C1)C(C)C2CCC3C2(CCC4C3CC=C5C4(C(CC(C5)O)O)C)C)CO

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19